Cas no 650622-12-1 (1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-)

1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl- structure
650622-12-1 structure
Product Name:1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-
CAS No:650622-12-1
MF:C11H14O8
MW:274.224064350128
CID:408598
PubChem ID:71377360
Update Time:2025-04-19

1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-
    • 3-methylcyclohexane-1,2,4,5-tetracarboxylic acid
    • DTXSID40800001
    • 650622-12-1
    • Inchi: 1S/C11H14O8/c1-3-6(10(16)17)4(8(12)13)2-5(9(14)15)7(3)11(18)19/h3-7H,2H2,1H3,(H,12,13)(H,14,15)(H,16,17)(H,18,19)
    • InChI Key: ABJQOQWINPBNDQ-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)CC(C(=O)O)C(C(=O)O)C1C)=O

Computed Properties

  • Exact Mass: 274.06882
  • Monoisotopic Mass: 274.06886740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 149.2
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